Cas no 2172567-44-9 (1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde)

• Product Name: 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde
• CAS No: 2172567-44-9
• MF: C₇H₉ClF₂O
• MW: 182.595568418503
• CID: 6323960
• PubChem ID: 165793874
• Update Time: 2025-05-20

1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde
• EN300-1619782
• 2172567-44-9

• Inchi： 1S/C7H9ClF2O/c8-4-6(5-11)1-2-7(9,10)3-6/h5H,1-4H2
• InChI Key： HDCSPVRUDILIKL-UHFFFAOYSA-N
• SMILES： ClCC1(C=O)CCC(C1)(F)F

Computed Properties

• Exact Mass: 182.0309989g/mol
• Monoisotopic Mass: 182.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde

1-(Chloromethyl)-3,3-Difluorocyclopentane-1-Carbaldehyde: A Comprehensive Overview

1-(Chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde (CAS No. 2172567-44-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive chloromethyl and difluorocyclopentane functionalities, which confer it with a range of interesting properties and potential applications.

The molecular structure of 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde consists of a cyclopentane ring substituted with two fluorine atoms at the 3-position and a chloromethyl group at the 1-position. The presence of the aldehyde functional group at the 1-position further enhances its reactivity and utility in various synthetic transformations. The combination of these functional groups provides a robust platform for the development of novel compounds with diverse biological activities.

In recent years, the interest in fluorinated compounds has surged due to their unique properties and potential applications in drug discovery. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The difluorocyclopentane moiety in 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde is particularly noteworthy for its ability to modulate these properties, making it an attractive building block for the synthesis of bioactive molecules.

The chloromethyl group in this compound is another key feature that contributes to its versatility. Chloromethyl groups are known for their reactivity in various organic reactions, including nucleophilic substitution and cross-coupling reactions. This reactivity makes 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used to introduce functional groups or linkages that enhance the biological activity or pharmacological profile of target compounds.

One of the most promising applications of 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde is in the field of medicinal chemistry. Recent studies have explored its potential as a scaffold for the development of new drugs targeting various diseases. For example, researchers have utilized this compound as a starting material to synthesize novel inhibitors of specific enzymes involved in disease pathways. The ability to fine-tune the structure through strategic modifications has led to the discovery of compounds with improved potency and selectivity.

In addition to its medicinal applications, 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde has also found use in materials science and chemical synthesis. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For instance, it can be incorporated into polymers or coatings to enhance their performance characteristics such as durability, flexibility, and chemical resistance.

The synthesis of 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclopentane ring followed by selective fluorination and chlorination steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale with improved efficiency and cost-effectiveness.

In conclusion, 1-(chloromethyl)-3,3-difluorocyclopentane-1-carbaldehyde (CAS No. 2172567-44-9) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure, characterized by the chloromethyl and difluorocyclopentane functionalities, offers a wide range of opportunities for innovation and discovery. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry, materials science, and chemical synthesis.